1-(4-Butylphenyl)-3-[4-chloro-3-(dimethylsulfamoyl)phenyl]thiourea

• Molecular Formula: C19H24ClN3O2S2
• Molecular Weight: 426 g/mol
• IUPAC Name: 1-(4-butylphenyl)-3-[4-chloro-3-(dimethylsulfamoyl)phenyl]thiourea
• InChI: InChI=1S/C19H24ClN3O2S2/c1-4-5-6-14-7-9-15(10-8-14)21-19(26)22-16-11-12-17(20)18(13-16)27(24,25)23(2)3/h7-13H,4-6H2,1-3H3,(H2,21,22,26)
• InChI Key: PAQNCIRKVOBURI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=S)NC2=CC(=C(C=C2)Cl)S(=O)(=O)N(C)C

Description

1-(4-butylphenyl)-3-[4-chloro-3-(dimethylsulfamoyl)phenyl]thiourea is a sulfonamide.

Scientific Research Applications

Spectroscopic and Structural Analysis

• Thiourea derivatives, including similar compounds to 1-(4-Butylphenyl)-3-[4-chloro-3-(dimethylsulfamoyl)phenyl]thiourea, have been studied for their structural characteristics using spectroscopic methods and single-crystal X-ray diffraction. These studies provide insights into the molecular structure and stability of such compounds (Mary et al., 2016).

Molecular Dynamics and Docking Studies

• Research has explored the hyper-conjugative interaction and charge delocalization of thiourea derivatives, contributing to their molecular stability. The study of HOMO and LUMO analysis helps in understanding the charge transfer within these molecules. Such compounds have also been examined through molecular docking studies to assess their potential as lead compounds in drug development (Mary et al., 2016).

Enzyme Inhibition and Sensor Applications

• Unsymmetrical thiourea derivatives, similar to the compound , have been evaluated for their anti-cholinesterase activity and potential as sensing probes for detecting toxic metals like mercury. This highlights their potential in enzymatic inhibition and sensor technology (Rahman et al., 2021).

Anticonvulsant Activity

• Certain thiourea derivatives have been synthesized and evaluated for anticonvulsant activity, indicating the potential of these compounds in therapeutic applications related to neurological disorders (Thakur et al., 2017).

Antibacterial and Antifungal Activities

• Studies have synthesized thiourea derivatives with a hippuric acid moiety, showing significant antibacterial and antifungal activities. This suggests their potential use in developing new antimicrobial agents (Abbas et al., 2013).